Cas no 53755-58-1 (Drupanin)

• Product Name: Drupanin
• CAS No: 53755-58-1
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 1588287
• PubChem ID: 6440361
• Update Time: 2025-04-21

Drupanin Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]prop-2-enoic acid
• 2-propenoic acid, 3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (2E)-
• (E)-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-enoic acid
• Drupanin
• 2-Propenoic acid, 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-, (2E)-
• MS-23328
• 53755-58-1
• DTXSID301318722
• BDBM50362837
• (E)-3-(4-Hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenoic acid
• HY-N10361
• (E)-3-(4-Hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)acrylic acid
• CS-0434414
• 4-hydroxy-3-prenylcinnamic acid
• SCHEMBL3680290
• CHEMBL464997
• DA-72911

• Inchi： 1S/C14H16O3/c1-10(2)3-6-12-9-11(4-7-13(12)15)5-8-14(16)17/h3-5,7-9,15H,6H2,1-2H3,(H,16,17)/b8-5+
• InChI Key： HZKNHDLUFBYIQN-VMPITWQZSA-N
• SMILES： OC1=CC=C(/C=C/C(=O)O)C=C1C/C=C(\C)/C

Computed Properties

• Exact Mass: 232.10998
• Monoisotopic Mass: 232.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 3.4

Experimental Properties

• Density: 1.165
• Boiling Point: 393.3°C at 760 mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.608
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids